Cas no 1285535-64-9 (N'-(1E)-(2-hydroxyphenyl)methylidene-3-4-(propan-2-yloxy)phenyl-1H-pyrazole-5-carbohydrazide)

• Product Name: N'-(1E)-(2-hydroxyphenyl)methylidene-3-4-(propan-2-yloxy)phenyl-1H-pyrazole-5-carbohydrazide
• CAS No: 1285535-64-9
• MF: C₂₀H₂₀N₄O₃
• MW: 364.397804260254
• CID: 6357500
• PubChem ID: 135641908
• Update Time: 2025-07-24

N'-(1E)-(2-hydroxyphenyl)methylidene-3-4-(propan-2-yloxy)phenyl-1H-pyrazole-5-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• N'-(1E)-(2-hydroxyphenyl)methylidene-3-4-(propan-2-yloxy)phenyl-1H-pyrazole-5-carbohydrazide
• (E)-N-(2-hydroxybenzylidene)-3-(4-isopropoxyphenyl)-1H-pyrazole-5-carbohydrazide
• N'-[(E)-(2-hydroxyphenyl)methylidene]-3-[4-(propan-2-yloxy)phenyl]-1H-pyrazole-5-carbohydrazide
• 1H-Pyrazole-3-carboxylic acid, 5-[4-(1-methylethoxy)phenyl]-, (2E)-2-[(2-hydroxyphenyl)methylene]hydrazide
• F1092-2193
• N-[(E)-(2-hydroxyphenyl)methylideneamino]-3-(4-propan-2-yloxyphenyl)-1H-pyrazole-5-carboxamide
• AKOS001338125
• Z57454115
• (E)-N'-(2-hydroxybenzylidene)-3-(4-isopropoxyphenyl)-1H-pyrazole-5-carbohydrazide
• PD148676
• SR-01000110304
• 1285535-64-9
• SR-01000110304-1
• AB00765522-01

• Inchi： 1S/C20H20N4O3/c1-13(2)27-16-9-7-14(8-10-16)17-11-18(23-22-17)20(26)24-21-12-15-5-3-4-6-19(15)25/h3-13,25H,1-2H3,(H,22,23)(H,24,26)/b21-12+
• InChI Key： ORMZOUGMNRXRAS-CIAFOILYSA-N
• SMILES： N1C(C2=CC=C(OC(C)C)C=C2)=CC(C(N/N=C/C2=CC=CC=C2O)=O)=N1

Computed Properties

• Exact Mass: 364.15354051g/mol
• Monoisotopic Mass: 364.15354051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 99.6Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• pka: 8.24±0.35(Predicted)

Additional information on N'-(1E)-(2-hydroxyphenyl)methylidene-3-4-(propan-2-yloxy)phenyl-1H-pyrazole-5-carbohydrazide

Comprehensive Overview of N'-(1E)-(2-hydroxyphenyl)methylidene-3-4-(propan-2-yloxy)phenyl-1H-pyrazole-5-carbohydrazide (CAS No. 1285535-64-9)

N'-(1E)-(2-hydroxyphenyl)methylidene-3-4-(propan-2-yloxy)phenyl-1H-pyrazole-5-carbohydrazide, identified by its CAS No. 1285535-64-9, is a sophisticated organic compound that has garnered significant attention in the field of medicinal chemistry and material science. This compound belongs to the class of pyrazole-carbohydrazide derivatives, which are renowned for their versatile applications in drug discovery and development. The unique structural features of this molecule, including the hydroxyphenyl and propan-2-yloxy moieties, contribute to its potential biological activities and physicochemical properties.

One of the most intriguing aspects of N'-(1E)-(2-hydroxyphenyl)methylidene-3-4-(propan-2-yloxy)phenyl-1H-pyrazole-5-carbohydrazide is its potential role in targeting specific enzymatic pathways. Researchers have explored its interactions with various biological targets, such as kinases and receptors, which are critical in the treatment of chronic diseases. The compound's hydrazide functionality is particularly noteworthy, as it often enhances binding affinity and selectivity, making it a promising candidate for further pharmacological studies.

In addition to its medicinal applications, CAS No. 1285535-64-9 has also been investigated for its utility in material science. The compound's ability to form stable complexes with metal ions has opened doors for its use in the development of advanced materials, such as sensors and catalysts. This dual applicability underscores the compound's versatility and highlights its relevance in both biomedical and industrial contexts.

The synthesis of N'-(1E)-(2-hydroxyphenyl)methylidene-3-4-(propan-2-yloxy)phenyl-1H-pyrazole-5-carbohydrazide involves a multi-step process that requires precise control over reaction conditions. Key steps include the condensation of 2-hydroxybenzaldehyde with 3-4-(propan-2-yloxy)phenyl-1H-pyrazole-5-carbohydrazide, followed by purification techniques to ensure high yield and purity. The compound's structural characterization is typically confirmed using advanced analytical methods, such as NMR spectroscopy and mass spectrometry.

Recent trends in scientific literature indicate a growing interest in pyrazole-based compounds, driven by their diverse pharmacological profiles. N'-(1E)-(2-hydroxyphenyl)methylidene-3-4-(propan-2-yloxy)phenyl-1H-pyrazole-5-carbohydrazide aligns with this trend, as it exhibits potential anti-inflammatory, antioxidant, and antimicrobial properties. These attributes make it a subject of ongoing research, particularly in the context of developing novel therapeutic agents for conditions like neurodegenerative diseases and metabolic disorders.

From an SEO perspective, this compound is often searched in relation to its synthetic methods, biological activities, and potential applications. Queries such as "pyrazole-carbohydrazide derivatives in drug discovery" or "CAS 1285535-64-9 uses" reflect the broader scientific community's curiosity about its capabilities. By addressing these topics, this overview aims to provide a comprehensive resource for researchers and industry professionals alike.

In conclusion, N'-(1E)-(2-hydroxyphenyl)methylidene-3-4-(propan-2-yloxy)phenyl-1H-pyrazole-5-carbohydrazide (CAS No. 1285535-64-9) represents a compelling example of how organic chemistry continues to drive innovation across multiple disciplines. Its unique structure and multifaceted applications position it as a valuable compound for future scientific exploration and technological advancement.